N-(3-bromophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11BrN2O4S/c16-10-4-3-5-11(8-10)17-14(19)9-18-15(20)12-6-1-2-7-13(12)23(18,21)22/h1-8H,9H2,(H,17,19)
• InChI Key: QCKWGRPAYYCPLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C15H11BrN2O4S
• Molecular Weight: 395.2 g/mol

Description

N-(3-bromophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. The compound is commonly referred to as BPIA and is synthesized through a multi-step process involving the reaction of various reagents.

Mechanism of Action

The exact mechanism of action of BPIA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation and tumor growth. BPIA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, BPIA has been shown to inhibit the activity of various kinases involved in tumor growth and proliferation.
Biochemical and Physiological Effects:
BPIA has been shown to exhibit potent anti-inflammatory effects in various in vitro and in vivo models. The compound has been shown to reduce the production of various inflammatory mediators, including prostaglandins and cytokines. Additionally, BPIA has been shown to exhibit anti-tumor effects in various cancer cell lines and animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPIA in lab experiments is its potent anti-inflammatory and anti-tumor activities, which make it an attractive candidate for studying various diseases and conditions. However, one of the limitations of using BPIA is its relatively complex synthesis method, which may limit its availability and use in certain research settings.

Future Directions

There are several future directions for research involving BPIA, including the development of more efficient synthesis methods, the identification of its exact mechanism of action, and the evaluation of its potential applications in various disease models. Additionally, further studies are needed to assess the safety and efficacy of BPIA in human clinical trials.

Synthesis Methods

The synthesis of BPIA involves the reaction of 3-bromophenylamine with 2-hydroxyacetophenone in the presence of a base, followed by the addition of thionyl chloride to produce 3-bromoacetophenone. The obtained product is then reacted with 1,1-dioxide-3-oxo-1,2-benzisothiazole to produce BPIA.

Scientific Research Applications

BPIA has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry and biochemistry. The compound has been shown to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial activities.